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Compound of Interest

Compound Name: 4-Ethyloctane

Cat. No.: B094392

4-Ethyloctane: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of 4-Ethyloctane, a saturated

branched alkane. This document consolidates its registry information, chemical and physical
properties, and outlines key experimental protocols relevant to its synthesis and analysis.

Core Registry Information

4-Ethyloctane is chemically identified as an octane molecule with an ethyl group substituted at
the fourth carbon position. It is also recognized by various synonyms in chemical literature and
databases.
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Identifier Value Reference
CAS Number 15869-86-0 [11[2131141[5]
IUPAC Name 4-ethyloctane [2][4]

Molecular Formula

C10H22

[11(2]315]

Canonical SMILES

CCccce(cc)cee

[1]2]

InChl

INChl=1S/C10H22/c1-4-7-9-
10(6-3)8-5-2/h10H,4-9H2,1-

[2](3]

3H3

NRJUFUBKIFIKFI-
InChliKey [31[4]
UHFFFAOYSA-N

Physicochemical Properties

A summary of the key physical and chemical properties of 4-Ethyloctane is presented below.
This data is essential for its handling, application in synthesis, and for analytical method
development.

Property Value Unit Reference
Molecular Weight 142.28 g/mol [1][2][5]
Boiling Point 163.6 °C (at 760 mmHg) [1]

Melting Point -87.69 °C [1]

Density 0.733 g/cm3 [1]

Flash Point 36.5 °C [1]

Vapor Pressure 2.69 mmHg (at 25°C) [1]

Water Solubility 75.36 pg/L [1]
Refractive Index 1.4131 [1]

XLogP3 5.3 [1][4]
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Experimental Protocols

While specific literature detailing the synthesis and purification of 4-Ethyloctane is not
extensively published, established organic chemistry methodologies for alkanes are applicable.
The synthesis generally involves the alkylation of an appropriate organometallic reagent or
through isomerization of other decane isomers. A generalized workflow is presented below.
Furthermore, a detailed protocol for the analysis of a structurally related compound, 4-
ethyloctanoic acid, by Gas Chromatography-Mass Spectrometry (GC-MS) is provided as a
robust analytical template.

General Synthesis and Purification Workflow

The synthesis of branched alkanes like 4-ethyloctane can be achieved through various
established routes in organic chemistry. A common conceptual approach involves a Grignard
reaction followed by reduction, or catalytic reforming of other C10 isomers. The subsequent
purification is crucial to isolate the target compound.

General Synthesis and Purification Workflow for 4-Ethyloctane
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Caption: General workflow for the synthesis and purification of 4-Ethyloctane.

Analytical Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)

The following protocol is adapted for the analysis of 4-Ethyloctane based on established
methods for similar branched-chain hydrocarbons.

1. Sample Preparation:
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o Accurately prepare a dilution series of 4-Ethyloctane in a high-purity solvent such as

hexane or pentane.

e For quantitative analysis, an internal standard (e.g., a non-interfering alkane like nonane or

undecane) should be added to each sample and calibration standard.

2. GC-MS Instrumentation and Conditions:

Parameter

Recommended Setting

Gas Chromatograph

A non-polar column (e.g., HP-5ms, DB-5ms) is

GC Column

recommended.
Injection Volume 1L
Inlet Temperature 250 °C

Injection Mode

Split (e.g., 50:1 split ratio)

Carrier Gas

Helium at a constant flow rate (e.g., 1.0 mL/min)

Oven Program

Initial temperature of 40°C, hold for 2 minutes,
then ramp at 10°C/min to 250°C, and hold for 5

minutes.

Mass Spectrometer

lonization Mode

Electron lonization (El) at 70 eV

MS Source Temp.

230 °C

MS Quad Temp.

150 °C

Acquisition Mode

Full Scan (m/z 40-300) for identification.

Selected lon Monitoring (SIM) for quantification.

Solvent Delay 2 - 3 minutes
3. Data Analysis:
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+ The identity of 4-Ethyloctane can be confirmed by comparing the acquired mass spectrum
with a reference library (e.g., NIST).

+ Quantification is achieved by integrating the peak area of a characteristic ion of 4-
Ethyloctane and comparing it to the peak area of the internal standard across the calibration
curve.

GC-MS Analysis Workflow for 4-Ethyloctane
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Caption: Workflow for the analysis of 4-Ethyloctane using GC-MS.

Safety and Handling

4-Ethyloctane is a flammable liquid and should be handled with appropriate safety precautions
in a well-ventilated area, away from ignition sources.[5] Personal protective equipment,
including safety glasses, gloves, and a lab coat, should be worn.[5] For detailed safety
information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Applications

As a branched-chain alkane, 4-Ethyloctane is primarily used as an organic solvent in various
industrial applications, including paints, coatings, and cleaners.[5] Its specific properties, such
as boiling point and solvency, make it suitable for formulations where controlled evaporation is
required. It can also be found as a component in fuel mixtures and as a reference compound in
analytical chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b094392?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

